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Compound of Interest

Compound Name: 3-Indolylacetone

Cat. No.: B073846 Get Quote

Introduction

3-Indolylacetone, also known as indole-3-acetone or 3-(2-oxopropyl)indole, is an indole

derivative that has been noted in scientific literature for decades. While not as extensively

studied as its close relative, the potent plant hormone indole-3-acetic acid (IAA), 3-
indolylacetone holds interest for researchers in organic synthesis and natural products

chemistry. Its discovery dates back to the mid-20th century, and it has been identified as a

naturally occurring compound in certain plants, such as the tomato (Solanum lycopersicum).[1]

This technical guide provides a comprehensive overview of the discovery, synthesis, and

known properties of 3-indolylacetone, tailored for researchers, scientists, and professionals in

drug development.

Physicochemical and Spectroscopic Data
The fundamental properties of 3-indolylacetone are summarized in the following tables,

providing a ready reference for its physical, chemical, and spectroscopic characteristics.

Table 1: Physicochemical Properties of 3-Indolylacetone
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Property Value Source

Molecular Formula C₁₁H₁₁NO PubChem[1]

Molecular Weight 173.21 g/mol PubChem[1]

IUPAC Name 1-(1H-indol-3-yl)propan-2-one PubChem[1]

CAS Number 1201-26-9 PubChem[1]

Appearance Solid (form not specified) ---

Melting Point Not reported ---

Boiling Point Not reported ---

Solubility Not reported ---

Table 2: Spectroscopic Data for 3-Indolylacetone

Spectrum Type Key Peaks/Shifts Source

¹H NMR (400 MHz, CDCl₃)

δ 8.26 (br s, 1H, NH), 7.53 (d,

1H), 7.32 (d, 1H), 7.19 (t, 1H),

7.13 (t, 1H), 7.04 (s, 1H), 3.81

(s, 2H, CH₂), 2.16 (s, 3H, CH₃)

ChemicalBook[2]

¹³C NMR
Data not explicitly found in

searches.
---

Mass Spectrometry (GC-MS)
Major fragments at m/z 173

(M⁺), 130
PubChem[1]

Infrared (IR) Spectroscopy

(KBr pellet)

Data available but specific

peak values not detailed in

search results.

PubChem[1]

Historical Discovery and Synthesis
The first synthesis of 3-indolylacetone was reported in a 1952 paper by J. B. Brown, H. B.

Henbest, and E. R. H. Jones in the Journal of the Chemical Society.[3] This work was
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foundational in the study of indole compounds and their derivatives. While the full text of this

seminal paper is not readily available in the conducted searches, its citation marks the formal

entry of 3-indolylacetone into the scientific literature.

Modern Synthetic Protocol
A variety of synthetic routes are now available for the preparation of 3-indolylacetone. A

common and effective method involves the reaction of indole with a suitable three-carbon

electrophile. The following protocol is a representative example of a modern synthesis.

Experimental Protocol: Synthesis of 3-Indolylacetone

Materials:

Indole

Chloroacetone

Base (e.g., sodium hydroxide)

Solvent (e.g., acetone, acetonitrile)

Ethyl acetate

Hexane

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve indole in the chosen solvent.

Addition of Reagents: Add the base to the solution, followed by the slow, dropwise addition of

chloroacetone.
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Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours,

monitoring the progress by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and remove the

solvent under reduced pressure.

Extraction: Partition the residue between water and ethyl acetate. Separate the organic layer,

wash with brine, and dry over anhydrous sodium sulfate.

Purification: Filter the solution and concentrate the filtrate. Purify the crude product by silica

gel column chromatography, eluting with a mixture of hexane and ethyl acetate to afford pure

3-indolylacetone.

Diagram of Synthetic Workflow
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Synthesis of 3-Indolylacetone
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A simplified workflow for the synthesis of 3-indolylacetone.

Biological Activity and Signaling Pathways
The biological activity of 3-indolylacetone is not well-characterized, and there is a significant

lack of quantitative data in the scientific literature. Much of the research on the bioactivity of

simple indoles has focused on indole-3-acetic acid (IAA) due to its role as a major plant auxin.

Some sources suggest that 3-indolylacetone may act as a benzodiazepine receptor inhibitor,

but specific binding affinity data such as Kᵢ or IC₅₀ values for 3-indolylacetone are not
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available in the reviewed literature. A recent study on the related compound, 3-hydroxy-3-(2-

oxopropyl)indolin-2-one, found it to be an inhibitor of nitric oxide production with an IC₅₀ of 34

µM in murine macrophage cells. This suggests that simple indole derivatives can possess

interesting biological activities, but further research is needed to elucidate the specific roles of

3-indolylacetone.

Given the limited information on the specific signaling pathways involving 3-indolylacetone,

the well-established biosynthetic pathway of the closely related indole-3-acetic acid (IAA) from

tryptophan is presented below for context. This pathway is a cornerstone of plant biology and is

also found in some bacteria.

Diagram of a Related Biological Pathway: Biosynthesis of Indole-3-Acetic Acid (IAA)

Biosynthesis of Indole-3-Acetic Acid (IAA) from Tryptophan
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Biosynthesis of IAA, a related indole, from tryptophan.
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Conclusion
3-Indolylacetone remains a compound of interest primarily from a chemical and natural

products perspective. Its initial synthesis in 1952 marked an important step in the exploration of

indole chemistry. While modern synthetic methods and spectroscopic data are available, a

significant gap exists in the understanding of its biological activity and mechanism of action.

Future research is needed to explore the potential pharmacological properties of 3-
indolylacetone and to determine if it plays any significant roles in biological systems, similar to

its more famous relative, indole-3-acetic acid. The information provided in this guide serves as

a foundational resource for researchers interested in further investigating this intriguing indole

derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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